(2-ethoxyphenyl)[4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid

• IUPAC Name: 2-(2-ethoxyphenyl)-2-[4-(pyrrolidine-1-carbonyl)piperidin-1-yl]acetic acid
• InChI: InChI=1S/C20H28N2O4/c1-2-26-17-8-4-3-7-16(17)18(20(24)25)21-13-9-15(10-14-21)19(23)22-11-5-6-12-22/h3-4,7-8,15,18H,2,5-6,9-14H2,1H3,(H,24,25)
• InChI Key: NZQZVWVHRXSQLV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(C(=O)O)N2CCC(CC2)C(=O)N3CCCC3
• Molecular Formula: C20H28N2O4
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "(2-ethoxyphenyl)[4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid" often involves multi-step chemical processes. For instance, a series of 2-aryl(pyrrolidin-4-yl)acetic acids, with structural similarities, were synthesized and evaluated for their biological activities as agonists of S1P receptors, highlighting the intricate synthetic strategies employed to obtain such compounds (Yan et al., 2006). These synthetic routes typically involve the formation of key intermediates followed by coupling reactions to introduce various functional groups, demonstrating the complexity and precision required in organic synthesis.

Molecular Structure Analysis

The molecular structure of compounds closely related to "(2-ethoxyphenyl)[4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid" has been elucidated through techniques such as X-ray crystallography, which provides detailed insights into the arrangement of atoms within the molecule. For example, the molecular and crystal structures of hydroxy derivatives of hydropyridine were determined to study the influence of hydrogen bonds on molecule conformation and packing in crystals, which is crucial for understanding the compound's behavior and interactions (Kuleshova & Khrustalev, 2000).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to "(2-ethoxyphenyl)[4-(pyrrolidin-1-ylcarbonyl)piperidin-1-yl]acetic acid" include acylation, cyclization, and hydrolysis, which are fundamental for modifying the chemical structure to achieve desired properties. For instance, the study of the kinetics of hydrolysis in aqueous solutions of a related pyrrolo[3,4-c]pyridine derivative at different temperatures and pH values provides insights into the compound's stability and reaction mechanisms (Muszalska & Wojtyniak, 2007).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting point, and stability, are crucial for their application in various fields. Studies on the degradation mechanism and stability in aqueous solutions using high-performance liquid chromatography (HPLC) highlight the importance of understanding these properties for pharmaceutical applications (Muszalska, Śladowska, & Szkatuła, 2005).

Chemical Properties Analysis

The chemical properties, including reactivity with other chemicals, potential for forming derivatives, and the presence of functional groups, determine the compound's usefulness in various applications. For example, biotransformations of related compounds by bacterial species demonstrate stereoselectivity, providing valuable information for synthetic chemistry and pharmaceutical development (Majewska, 2015).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives can have different biological profiles depending on the spatial orientation of substituents.

Future Directions

Future research could explore the potential uses of this compound in medicinal chemistry, given the versatility of the pyrrolidine ring. Further studies could also investigate the synthesis methods and chemical reactions involving this compound.